Cas no 6742-08-1 (Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)-)

Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)- structure
6742-08-1 structure
Product Name:Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)-
CAS No:6742-08-1
MF:C17H21N3O9
MW:411.363344907761
CID:965992
PubChem ID:23193
Update Time:2025-04-19

Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • BRN 0771368
    • 6742-08-1
    • [(2R,3R,4S,5R)-5-(4-Acetamido-2-oxopyrimidin-1-yl)-4-acetyloxy-2-(acetyloxymethyl)oxolan-3-yl]acetate
    • Tetraacetylarabinosylcytosine
    • Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)-
    • N-Acetyl-1-beta-D-arabinofuranosylcytosine 2',3',5'-triacetate
    • Cytosine, N-acetyl-1-beta-D-arabinofuransyl-, 2',3',5'-triacetate
    • NSC 92717
    • CYTOSINE, N-ACETYL-1-beta-D-ARABINOFURANOSYL-, 2',3',5'-TRIACETATE
    • Inchi: 1S/C17H21N3O9/c1-8(21)18-13-5-6-20(17(25)19-13)16-15(28-11(4)24)14(27-10(3)23)12(29-16)7-26-9(2)22/h5-6,12,14-16H,7H2,1-4H3,(H,18,19,21,25)/t12-,14-,15+,16-/m1/s1
    • InChI Key: SABGQSSAGOWXJK-DMRZNYOFSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 411.127779
  • Monoisotopic Mass: 411.127779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 150

Experimental Properties

  • Density: 1.47
  • Refractive Index: 1.598
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